(2E,4E)-3-Methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile
(2E,4E)-3-Methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile
Brand Name:
Vulcanchem
CAS No.:
5299-98-9
VCID:
VC0133767
InChI:
InChI=1S/C15H21N/c1-12(9-11-16)7-8-14-13(2)6-5-10-15(14,3)4/h7-9H,5-6,10H2,1-4H3/b8-7+,12-9+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C
Molecular Formula:
C15H21N
Molecular Weight:
215.33 g/mol
(2E,4E)-3-Methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile
CAS No.: 5299-98-9
Reference Standards
VCID: VC0133767
Molecular Formula: C15H21N
Molecular Weight: 215.33 g/mol
| CAS No. | 5299-98-9 |
|---|---|
| Product Name | (2E,4E)-3-Methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile |
| Molecular Formula | C15H21N |
| Molecular Weight | 215.33 g/mol |
| IUPAC Name | (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile |
| Standard InChI | InChI=1S/C15H21N/c1-12(9-11-16)7-8-14-13(2)6-5-10-15(14,3)4/h7-9H,5-6,10H2,1-4H3/b8-7+,12-9+ |
| Standard InChIKey | YOYODHNOTKUUDY-ANKZSMJWSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C#N)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C |
| Synonyms | 3-Methyl-5-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,4-pentadienenitrile; (7E,9E)-β-Ionylideneacetonitrile |
| PubChem Compound | 6285970 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume